Cas no 908244-04-2 (R-Pramipexole 2HCl Monohydrate)

R-Pramipexole 2HCl Monohydrate structure
908244-04-2 structure
Product Name:R-Pramipexole 2HCl Monohydrate
CAS No:908244-04-2
MF:C10H21Cl2N3OS
MW:302.2642390728
CID:820144
PubChem ID:46174453
Update Time:2025-04-19

R-Pramipexole 2HCl Monohydrate Chemical and Physical Properties

Names and Identifiers

    • R-Pramipexole 2HCl Monohydrate
    • (6R)-6-N-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine,hydrate,dihydrochloride
    • DEXPRAMIPEXOLE DIHYDROCHLORIDE
    • R-Pramipexole
    • UNII-795J01AE70
    • 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-N(sup 6)-propyl-, hydrochloride, hydrate (1:2:1), (6R)-
    • Q27266721
    • Dexpramipexole dihydrochloride (USAN)
    • DTXSID10238291
    • SND-919CL2x
    • KNS-760704
    • (R)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine dihydrochloride hydrate
    • (6R)-6-N-Propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine dihydrochloride monohydrate
    • DEXPRAMIPEXOLE DIHYDROCHLORIDE MONOHYDRATE [WHO-DD]
    • 908244-04-2
    • Dexpramipexole dihydrochloride [USAN]
    • 795J01AE70
    • D09887
    • dexpramipexole dihydrochloride hydrate
    • KNS-760704 ANHYDROUS
    • Dexpramipexole dihydrochloride monohydrate
    • SND-919CL2X MONOHYDRATE
    • CHEMBL2105687
    • (R)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diaminedihydrochloridehydrate
    • R-Pramipexole Dihydrochloride Monohydrate
    • DTXCID30160782
    • DEXPRAMIPEXOLE DIHYDROCHLORIDE ANHYDROUS
    • DEXPRAMIPEXOLE DIHYDROCHLORIDE [WHO-DD]
    • SND 919CL2x
    • SND919CL2x
    • (6R)-6-N-PROPYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE-2,6-DIAMINE DIHYDROCHLORIDE
    • 2,6-BENZOTHIAZOLEDIAMINE, 4,5,6,7-TETRAHYDRO-N(SUP 6)-PROPYL-, HYDROCHLORIDE, (1:2), (6R)-
    • UNII-I9038PKO43
    • 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-N6-propyl-, dihydrochloride, (R)-
    • 908244-04-2, 104632-27-1 (anhydrous)
    • Inchi: 1S/C10H17N3S.2ClH.H2O/c1-2-5-12-7-3-4-8-9(6-7)14-10(11)13-8;;;/h7,12H,2-6H2,1H3,(H2,11,13);2*1H;1H2/t7-;;;/m1.../s1
    • InChI Key: APVQOOKHDZVJEX-LSBIWMFESA-N
    • SMILES: Cl.Cl.S1C(N)=NC2=C1C[C@@H](CC2)NCCC.O

Computed Properties

  • Exact Mass: 301.07800
  • Monoisotopic Mass: 301.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.2A^2

Experimental Properties

  • PSA: 89.14000
  • LogP: 3.44290

R-Pramipexole 2HCl Monohydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(R)-N6-Propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine dihydrochloride hydrate
908244-04-2 97%
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Alichem
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